Cas no 1217501-00-2 ((4-(1-Cyanocyclopropyl)phenyl)boronic acid)

(4-(1-Cyanocyclopropyl)phenyl)boronic acid is a versatile boronic acid derivative widely employed in Suzuki-Miyaura cross-coupling reactions due to its excellent reactivity and stability. The presence of the 1-cyanocyclopropyl group enhances its electronic properties, making it particularly useful in the synthesis of complex biaryl compounds and pharmaceutical intermediates. This compound exhibits good solubility in common organic solvents, facilitating its application in diverse reaction conditions. Its robust boronic acid moiety ensures efficient transmetalation with palladium catalysts, while the nitrile-functionalized cyclopropyl group offers additional opportunities for further derivatization. The compound's stability under ambient conditions and compatibility with a range of functional groups make it a valuable building block in medicinal chemistry and materials science research.

(4-(1-Cyanocyclopropyl)phenyl)boronic acid structure

1217501-00-2 structure

Product Name:(4-(1-Cyanocyclopropyl)phenyl)boronic acid

CAS No:1217501-00-2

MF:C₁₀H₁₀BNO₂

MW:187.002902507782

MDL:MFCD12546546

CID:827752

PubChem ID:46739632

Update Time:2025-07-02

(4-(1-Cyanocyclopropyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-(1-Cyanocyclopropyl)phenyl)boronic acid
- 1-(4-Boronophenyl)cyclopropanecarbonitrile
- 4-(1-Cyanocyclopropyl)phenylboronic acid
- [4-(1-Cyanocyclopropyl)phenyl]boronic acid
- FCH923707
- OR361008
- ST2402371
- AX8261394
- X1672
- Boronic acid, B-[4-(1-cyanocyclopropyl)phenyl]-
- 1-(4-boronophenyl)cyclopropanecarbonitrile, AldrichCPR
- CS-W005535
- 1217501-00-2
- DB-102266
- AKOS006344057
- (4-(1 -Cyanocyclopropyl)phenyl)boronic acid
- (4-(1-Cyanocyclopropyl)phenyl)boronicacid
- DS-17584
- SY104542
- EN300-6459119
- DTXSID30675225
- W17165
- C10H10BNO2
- SCHEMBL2553159
- MFCD12546546
- MDL： MFCD12546546
- Inchi： 1S/C10H10BNO2/c12-7-10(5-6-10)8-1-3-9(4-2-8)11(13)14/h1-4,13-14H,5-6H2
- InChI Key： NOICYZKSQYFZPX-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(=CC=1)C1(C#N)CC1)O

Computed Properties

Exact Mass: 187.08000
Monoisotopic Mass: 187.0804587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.2

Experimental Properties

PSA: 64.25000
LogP: -0.07842

(4-(1-Cyanocyclopropyl)phenyl)boronic acid Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

(4-(1-Cyanocyclopropyl)phenyl)boronic acid Pricemore >>

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Alichem	A019113668-10g	(4-(1-Cyanocyclopropyl)phenyl)boronic acid	1217501-00-2	95%	10g	$1080.00	2023-09-04
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Alichem	A019113668-100g	(4-(1-Cyanocyclopropyl)phenyl)boronic acid	1217501-00-2	95%	100g	$2980.00	2023-09-04
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Apollo Scientific	OR361008-250mg	4-(1-Cyanocyclopropyl)phenylboronic acid	1217501-00-2	95%	250mg	£77.00	2025-02-19
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